4-Methoxy-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid ethyl ester

• IUPAC Name: ethyl 4-methoxy-2-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C9H11NO4/c1-3-14-9(12)7-6(13-2)4-5-10-8(7)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key: LQJQPNOIYGFIMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CNC1=O)OC
• Molecular Formula: C9H11NO4
• DSSTOX Substance ID: DTXSID901204654
• Molecular Weight: 197.19 g/mol
• CAS RN: 87853-69-8

Description

4-Methoxy-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid ethyl ester is a chemical compound with the CAS Number: 87853-69-8. It has a molecular weight of 197.19 and its IUPAC name is ethyl 2-hydroxy-4-methoxynicotinate. The compound is in the form of an off-white solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11NO4/c1-3-14-9(12)7-6(13-2)4-5-10-8(7)11/h4-5H,3H2,1-2H3,(H,10,11). This indicates the molecular structure of the compound. The compound’s molecular formula is C9H11NO4.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 169.13 g/mol. It has a computed XLogP3-AA value of 0.2, indicating its lipophilicity. The compound has 2 hydrogen bond donors and 4 hydrogen bond acceptors. It also has 2 rotatable bonds. The exact mass and monoisotopic mass of the compound are 169.03750770 g/mol. The topological polar surface area is 75.6 Ų, and it has a heavy atom count of 12.

Scientific Research Applications

1. Intermediate in Anticoagulant Synthesis

4-Methoxy-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid ethyl ester serves as an important intermediate in the synthesis of apixaban, an anticoagulant. X-ray powder diffraction data for compounds related to this ester reveal its structural details and purity, indicating its significance in pharmaceutical synthesis (Qing Wang et al., 2017).

2. Synthesis of Pyrimidine Derivatives

This compound reacts with malononitrile in dry pyridine to form pyrimidine derivatives, showcasing its versatility in synthesizing complex heterocyclic compounds (I. Ukrainets et al., 2007).

3. Nucleophilic Substitution Reactions

The ester undergoes reactions with tetrazol-5-amine to yield pyrimidine carboxylates, demonstrating its reactivity in nucleophilic substitution reactions. This type of reaction is pivotal in organic chemistry for creating diverse molecular structures (M. V. Goryaeva et al., 2015).

4. Synthesis of Pyrrolidinone Derivatives

Efficient methods for synthesizing highly substituted pyrrolidinone derivatives using this ester have been developed. These methods are crucial for creating compounds with potential biological activities (H. Ahankar et al., 2021).

5. Cyclization Reactions

The ester is involved in cyclization reactions with amino compounds to form pyridine derivatives. This process is significant in the synthesis of complex cyclic structures, which are common in many biologically active molecules (M. V. Goryaeva et al., 2013).